Cas no 1807019-64-2 (2-Bromo-5-cyano-4-methylphenylacetic acid)

• Product Name: 2-Bromo-5-cyano-4-methylphenylacetic acid
• CAS No: 1807019-64-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5000541
• Update Time: 2025-08-05

2-Bromo-5-cyano-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-methylphenylacetic acid
• 2-(2-Bromo-5-cyano-4-methylphenyl)acetic acid

• Inchi： 1S/C10H8BrNO2/c1-6-2-9(11)7(4-10(13)14)3-8(6)5-12/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： PMXCSGMCWWYGNY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C#N)C=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 396.9±37.0 °C at 760 mmHg
• Flash Point: 196.2±28.7 °C

2-Bromo-5-cyano-4-methylphenylacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Bromo-5-cyano-4-methylphenylacetic acid

2-Bromo-5-cyano-4-methylphenylacetic Acid: A Comprehensive Overview

The compound 2-Bromo-5-cyano-4-methylphenylacetic acid, with the CAS number 1807019-64-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position, a cyano group at the 5-position, and a methyl group at the 4-position on the phenyl ring, all of which contribute to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 2-Bromo-5-cyano-4-methylphenylacetic acid. One such approach involves the use of directed metalation techniques, which allow for precise control over the substitution patterns on the aromatic ring. This method has been particularly effective in achieving high yields and excellent regioselectivity, making it a valuable tool for large-scale production. Additionally, the incorporation of catalytic systems has further enhanced the efficiency of these reactions, reducing both time and cost.

The structural complexity of this compound makes it an attractive candidate for various applications. In medicinal chemistry, 2-Bromo-5-cyano-4-methylphenylacetic acid has been investigated as a potential lead compound for drug development. Its unique combination of functional groups provides opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, highlighting its role in drug discovery efforts.

In materials science, this compound has found applications in the development of advanced materials with tailored properties. For instance, its ability to form stable metal complexes has been leveraged in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and separation applications. Furthermore, the compound's electronic properties make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Another area where 2-Bromo-5-cyano-4-methylphenylacetic acid has shown significant promise is in catalysis. Researchers have explored its use as a ligand in transition metal catalysts, where it has been shown to enhance catalytic activity and selectivity in various reactions. For example, its application in cross-coupling reactions has led to improved yields and reduced reaction times, making it a valuable tool in organic synthesis.

The environmental impact of this compound is another critical area of research. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to the formation of less hazardous byproducts. However, further research is required to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 2-Bromo-5-cyano-4-methylphenylacetic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.